Cas no 658699-76-4 (2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-)
658699-76-4 structure
Product Name:2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-
CAS No:658699-76-4
MF:C17H19NOS
MW:285.403863191605
CID:1704142
Update Time:2024-09-02
2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)-
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- Inchi: 1S/C17H19NOS/c1-2-3-11-18-15(14-8-5-4-6-9-14)13-16(19)17-10-7-12-20-17/h4-10,12-13,18H,2-3,11H2,1H3/b15-13-
- InChI Key: LQFUHPPRQKCRQO-SQFISAMPSA-N
- SMILES: C(C1SC=CC=1)(=O)/C=C(\NCCCC)/C1=CC=CC=C1
Computed Properties
- Exact Mass: 285.11887
Experimental Properties
- Density: 1.108±0.06 g/cm3(Predicted)
- Boiling Point: 432.8±45.0 °C(Predicted)
- PSA: 29.1
- pka: 4.52±0.70(Predicted)
2-Propen-1-one, 3-(butylamino)-3-phenyl-1-(2-thienyl)-, (2Z)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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